Dichloroisothiocyanatophosphine
Overview
Description
Dichloroisothiocyanatophosphine (Dcip) is a chemical compound that is commonly used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. Dcip is widely used in the field of biochemistry for its ability to react with sulfhydryl groups in proteins and peptides.
Mechanism of Action
Dichloroisothiocyanatophosphine reacts with sulfhydryl groups in proteins and peptides to form a stable adduct. The reaction involves the displacement of the chloride ion from Dichloroisothiocyanatophosphine by the sulfhydryl group. The resulting adduct is stable and can be measured spectrophotometrically. The reaction is specific for sulfhydryl groups and does not react with other functional groups in proteins and peptides.
Biochemical and Physiological Effects:
Dichloroisothiocyanatophosphine has no known biochemical or physiological effects on living organisms. It is a reagent that is used in vitro for the study of proteins and peptides.
Advantages and Limitations for Lab Experiments
Dichloroisothiocyanatophosphine is a widely used reagent that has several advantages for lab experiments. It is a specific reagent that reacts with sulfhydryl groups in proteins and peptides. It is easy to use and can be measured spectrophotometrically. Dichloroisothiocyanatophosphine is also stable and can be stored for long periods of time. However, Dichloroisothiocyanatophosphine has some limitations. It is toxic and should be handled with care. It can also react with other functional groups in proteins and peptides if the reaction conditions are not optimized.
Future Directions
There are several future directions for the use of Dichloroisothiocyanatophosphine in scientific research. One direction is the development of new methods for the determination of sulfhydryl groups in proteins and peptides. Another direction is the study of the structure and function of enzymes using Dichloroisothiocyanatophosphine. Additionally, Dichloroisothiocyanatophosphine can be used in the study of protein-protein interactions and the identification of new drug targets. Finally, the development of new derivatives of Dichloroisothiocyanatophosphine with improved specificity and sensitivity is also a future direction for research.
Synthesis Methods
The synthesis of Dichloroisothiocyanatophosphine involves the reaction of phosphorus trichloride with potassium thiocyanate in the presence of water. The reaction produces Dichloroisothiocyanatophosphine as a white crystalline solid. The purity of Dichloroisothiocyanatophosphine can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
Dichloroisothiocyanatophosphine is widely used in scientific research as a reagent for the determination of sulfhydryl groups in proteins and peptides. It is also used for the determination of enzyme activity and the study of protein-protein interactions. Dichloroisothiocyanatophosphine is used in the field of biochemistry for the identification of proteins and peptides that contain sulfhydryl groups. It is also used in the study of the structure and function of enzymes.
properties
IUPAC Name |
dichlorophosphorylimino(sulfanylidene)methane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CCl2NOPS/c2-6(3,5)4-1-7 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKIOCEDPFOZQLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=NP(=O)(Cl)Cl)=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CCl2NOPS | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50171799 | |
Record name | Dichloroisothiocyanatophosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50171799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.96 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1858-38-4 | |
Record name | Dichloroisothiocyanatophosphine oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1858-38-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dichloroisothiocyanatophosphine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001858384 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dichloroisothiocyanatophosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50171799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dichloroisothiocyanatophosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.871 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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